![molecular formula C22H22N4O3S B2398056 2-(4-methoxybenzamido)-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide CAS No. 941879-72-7](/img/structure/B2398056.png)
2-(4-methoxybenzamido)-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide
Overview
Description
This compound is a derivative of thiazole, which is a heterocyclic compound with a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . Thiazoles are known to have diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties .
Molecular Structure Analysis
The thiazole ring in this compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The compound also contains a carboxamide group and a methoxy group, which can participate in various chemical reactions.Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . The physical and chemical properties of this specific compound would depend on the nature of the substituents.Scientific Research Applications
Pharmaceutical Applications
- Anticancer Properties : Research suggests that this compound exhibits potential anticancer activity. It may interfere with cancer cell growth and proliferation, making it a candidate for further investigation in cancer therapy .
- Antimicrobial Activity : The compound’s structure indicates possible antimicrobial effects. Researchers explore its use against bacterial and fungal infections .
Organic Synthesis
- Intermediate in Drug Synthesis : As a pharmaceutical intermediate, this compound plays a crucial role in the synthesis of other drugs. It serves as a building block for more complex molecules .
- Functional Group Manipulation : Organic chemists utilize it for functional group transformations, such as amide formation, amidation, and thiazole ring modifications .
Supramolecular Chemistry
- Construction of Supramolecular Assemblies : Researchers have been inspired by related compounds to create novel supramolecular assemblies. These assemblies have applications in materials science, including photo-controlled fluorescence and inkless, erasable printing .
Physical Properties
- Fluorescence Properties : Investigate the compound’s fluorescence behavior, especially under different conditions (solvents, pH, temperature). Understanding its photophysical properties can lead to applications in sensors and imaging .
Materials Science
- Functional Materials : Explore its potential as a component in functional materials, such as organic semiconductors or luminescent materials .
Chemical Education and Outreach
Future Directions
properties
IUPAC Name |
2-[(4-methoxybenzoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1,3-benzothiazole-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O3S/c1-29-16-9-7-15(8-10-16)20(27)26-22-25-19-17(5-2-6-18(19)30-22)21(28)24-13-14-4-3-11-23-12-14/h3-4,7-12,17H,2,5-6,13H2,1H3,(H,24,28)(H,25,26,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMVRVXVVTUJOGW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CCCC3C(=O)NCC4=CN=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-methoxybenzamido)-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydrobenzo[d]thiazole-4-carboxamide | |
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